N~1~-(3-acetylphenyl)-N~2~-(2,5-dimethoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide

• IUPAC Name: N-(3-acetylphenyl)-2-(2,5-dimethoxy-N-(4-methylphenyl)sulfonylanilino)acetamide
• InChI: InChI=1S/C25H26N2O6S/c1-17-8-11-22(12-9-17)34(30,31)27(23-15-21(32-3)10-13-24(23)33-4)16-25(29)26-20-7-5-6-19(14-20)18(2)28/h5-15H,16H2,1-4H3,(H,26,29)
• InChI Key: DPJZWERDYKBNAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CC=CC(=C2)C(=O)C)C3=C(C=CC(=C3)OC)OC
• Molecular Formula: C25H26N2O6S
• Molecular Weight: 482.5 g/mol

Description

The compound “N~1~-(3-acetylphenyl)-N~2~-(2,5-dimethoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide” is a complex organic molecule. It contains several functional groups, including an acetyl group, a dimethoxyphenyl group, a methylphenylsulfonyl group, and a glycinamide group. These groups suggest that the compound could have interesting chemical properties and potential applications in various fields.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis pathway would depend on the starting materials and the specific conditions used. It’s important to note that the synthesis of complex organic molecules often requires careful planning and optimization to ensure the correct product is formed.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of multiple functional groups suggests that the molecule could have a complex three-dimensional structure. The exact structure would depend on factors such as the specific arrangement of the functional groups and the presence of any chiral centers.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions are carried out. The presence of multiple functional groups means that the compound could potentially undergo a wide range of reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure. These properties could be predicted using computational chemistry methods or determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the specific context in which it is used. For example, if the compound is used as a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, the compound could be hazardous if it is toxic, flammable, or reactive. Appropriate safety precautions should be taken when handling this compound.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if the compound has promising biological activity, it could be further studied as a potential drug. Alternatively, if the compound has interesting chemical properties, it could be studied in the context of materials science or chemical synthesis.